Cas no 1260507-70-7 (rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid
• CAS No: 1260507-70-7
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5654729
• PubChem ID: 102266655
• Update Time: 2025-06-11

rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxycarbonyl)-3beta-phenyl-L-proline
• EN300-27728930
• rac-(2R,3S)-1-[(benzyloxy)carbonyl]-3-phenylpyrrolidine-2-carboxylic acid
• 1260507-70-7
• rel-1-(Phenylmethyl) (2R,3S)-3-phenyl-1,2-pyrrolidinedicarboxylate
• rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C19H19NO4/c21-18(22)17-16(15-9-5-2-6-10-15)11-12-20(17)19(23)24-13-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,21,22)/t16-,17+/m1/s1
• InChI Key： HSNHBPCMOIMHAZ-SJORKVTESA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C2C=CC=CC=2)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.8±50.0 °C(Predicted)
• pka: 3.83±0.40(Predicted)

Additional information on rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid (CAS: 1260507-70-7)

In recent years, the compound rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid (CAS: 1260507-70-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors and other therapeutic agents. The unique stereochemistry of this compound, combined with its versatile functional groups, makes it a valuable building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid in the development of novel cathepsin K inhibitors. The researchers utilized this compound as a starting material to introduce specific stereochemical configurations, which were critical for achieving high selectivity and potency against the target enzyme. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, highlighting its potential in treating osteoporosis and other bone-related disorders.

Another significant advancement was reported in a 2024 paper in ACS Chemical Biology, where rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid was employed in the design of peptide-based therapeutics. The researchers leveraged its benzyloxycarbonyl (Cbz) protecting group to facilitate selective deprotection and subsequent conjugation with other pharmacophores. This approach enabled the synthesis of hybrid molecules with enhanced bioavailability and target specificity, particularly in the context of cancer therapy.

From a methodological perspective, recent studies have also focused on optimizing the synthesis of rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective route using asymmetric hydrogenation and enzymatic resolution. This advancement is expected to facilitate larger-scale production of the compound, thereby supporting its broader application in pharmaceutical research.

In conclusion, rac-(2R,3S)-1-(benzyloxy)carbonyl-3-phenylpyrrolidine-2-carboxylic acid (CAS: 1260507-70-7) continues to play a pivotal role in the development of novel therapeutic agents. Its versatility as a synthetic intermediate, combined with recent methodological improvements, underscores its importance in chemical biology and drug discovery. Future research is likely to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the pharmaceutical industry.